Cas no 832674-12-1 (2-(2-Bromo-6-ethoxy-4-formyl-phenoxy)-N-naphthalen-1-yl-acetamide)

2-(2-Bromo-6-ethoxy-4-formyl-phenoxy)-N-naphthalen-1-yl-acetamide is a specialized organic compound featuring a bromo-ethoxy-formylphenoxy core linked to a naphthalen-1-yl-acetamide moiety. Its structural complexity makes it valuable in synthetic chemistry, particularly as an intermediate in pharmaceutical and agrochemical research. The presence of both bromo and formyl groups offers versatile reactivity for further functionalization, while the ethoxy substituent enhances solubility in organic solvents. The naphthalene ring contributes to potential π-π stacking interactions, useful in material science applications. This compound is suited for controlled derivatization in the development of bioactive molecules or advanced materials, demonstrating high purity and stability under standard laboratory conditions.
2-(2-Bromo-6-ethoxy-4-formyl-phenoxy)-N-naphthalen-1-yl-acetamide structure
832674-12-1 structure
Product Name:2-(2-Bromo-6-ethoxy-4-formyl-phenoxy)-N-naphthalen-1-yl-acetamide
CAS No:832674-12-1
MF:C21H18BrNO4
MW:428.275925159454
MDL:MFCD02256746
CID:3057392
PubChem ID:19577777
Update Time:2025-06-07

2-(2-Bromo-6-ethoxy-4-formyl-phenoxy)-N-naphthalen-1-yl-acetamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromo-6-ethoxy-4-formyl-phenoxy)-N-naphthalen-1-yl-acetamide
    • AKOS000303517
    • 2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-naphthalen-1-ylacetamide
    • 2-(2-BROMO-6-ETHOXY-4-FORMYLPHENOXY)-N-(1-NAPHTHYL)ACETAMIDE
    • 2-(2-Bromo-6-ethoxy-4-formylphenoxy)-N-1-naphthalenylacetamide
    • STK348846
    • DTXSID301178194
    • EN300-228018
    • 832674-12-1
    • BBL039512
    • 2-(2-BROMO-6-ETHOXY-4-FORMYLPHENOXY)-N~1~-(1-NAPHTHYL)ACETAMIDE
    • 2-(2-bromo-6-ethoxy-4-formylphenoxy)-N-(naphthalen-1-yl)acetamide
    • CS-0294014
    • MDL: MFCD02256746
    • Inchi: 1S/C21H18BrNO4/c1-2-26-19-11-14(12-24)10-17(22)21(19)27-13-20(25)23-18-9-5-7-15-6-3-4-8-16(15)18/h3-12H,2,13H2,1H3,(H,23,25)
    • InChI Key: MDLJOZYFUMEEOH-UHFFFAOYSA-N
    • SMILES: BrC1=CC(C=O)=CC(=C1OCC(NC1=CC=CC2C=CC=CC1=2)=O)OCC

Computed Properties

  • Exact Mass: 427.04192Da
  • Monoisotopic Mass: 427.04192Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 64.6Ų

Experimental Properties

  • Density: 1.5±0.1 g/cm3
  • Boiling Point: 645.8±55.0 °C at 760 mmHg
  • Flash Point: 344.4±31.5 °C
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

2-(2-Bromo-6-ethoxy-4-formyl-phenoxy)-N-naphthalen-1-yl-acetamide Security Information

2-(2-Bromo-6-ethoxy-4-formyl-phenoxy)-N-naphthalen-1-yl-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB498093-250 mg
2-(2-Bromo-6-ethoxy-4-formylphenoxy)-N-(1-naphthyl)acetamide
832674-12-1
250MG
€154.30 2022-03-23
abcr
AB498093-1 g
2-(2-Bromo-6-ethoxy-4-formylphenoxy)-N-(1-naphthyl)acetamide
832674-12-1
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€176.40 2022-03-23
abcr
AB498093-5 g
2-(2-Bromo-6-ethoxy-4-formylphenoxy)-N-(1-naphthyl)acetamide
832674-12-1
5g
€398.20 2022-03-23
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